Cas no 88398-47-4 (1H-Pyrazole-4-sulfonamide, 1,3-dimethyl-5-(propylthio)-)

1H-Pyrazole-4-sulfonamide, 1,3-dimethyl-5-(propylthio)- structure
88398-47-4 structure
Product Name:1H-Pyrazole-4-sulfonamide, 1,3-dimethyl-5-(propylthio)-
CAS No:88398-47-4
MF:C8H15N3O2S2
MW:249.353598833084
CID:634234
PubChem ID:54056954
Update Time:2025-04-19

1H-Pyrazole-4-sulfonamide, 1,3-dimethyl-5-(propylthio)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-4-sulfonamide, 1,3-dimethyl-5-(propylthio)-
    • 1,3-dimethyl-5-propylsulfanylpyrazole-4-sulfonamide
    • 1,3-Dimethyl-5-(propylsulfanyl)-1H-pyrazole-4-sulfonamide
    • SCHEMBL9204343
    • 88398-47-4
    • DTXSID80708714
    • Inchi: 1S/C8H15N3O2S2/c1-4-5-14-8-7(15(9,12)13)6(2)10-11(8)3/h4-5H2,1-3H3,(H2,9,12,13)
    • InChI Key: LWXPUBYIILBQFY-UHFFFAOYSA-N
    • SMILES: S(C1C(C)=NN(C)C=1SCCC)(N)(=O)=O

Computed Properties

  • Exact Mass: 249.06056908g/mol
  • Monoisotopic Mass: 249.06056908g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 302
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 112Ų
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